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Compound of Interest

Compound Name:
4-Hydroxy-3-methoxybenzoyl

chloride

Cat. No.: B8624704 Get Quote

CAS: 55828-12-1 | Formula:

[1]

Executive Summary
This technical guide provides a rigorous analysis of Vanilloyl Chloride (4-Hydroxy-3-
methoxybenzoyl chloride), a critical yet reactive intermediate in the synthesis of vanilloids

and pharmaceutical precursors.[1] Unlike stable reagents, vanilloyl chloride presents unique

analytical challenges due to its dual functionality: an electrophilic acyl chloride group and a

nucleophilic phenolic hydroxyl group.[1] This duality creates a high risk of self-polymerization

and hydrolysis.[1]

This document outlines the exact molecular parameters, synthesis pathways, and—most

importantly—the derivatization-based analytical protocols required to validate its identity

without degradation artifacts.

Part 1: Fundamental Chemical Identity
The accurate characterization of Vanilloyl Chloride begins with its fundamental constants. Note

that the molecular weight provided here is for the monoisotopic mass, which is critical for High-

Resolution Mass Spectrometry (HRMS) validation.

Table 1: Physicochemical Profile
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Parameter Value Technical Note

IUPAC Name
4-Hydroxy-3-methoxybenzoyl

chloride
-

CAS Registry Number 55828-12-1

Distinct from Vanillyl Chloride

(chloromethyl derivative).[1][2]

[3][4]

Molecular Formula -

Molecular Weight (Avg) 186.59 g/mol
Used for stoichiometric

calculations.[1]

Monoisotopic Mass 186.0084 Da
Target mass for HRMS (

or derivatized fragments).[1]

Physical State Yellow oil / Low-melting solid
Highly moisture-sensitive;

fumes in air (releases HCl).[1]

Solubility
Aprotic solvents (

, THF)

Reacts violently with water and

alcohols.[1]

Structural Analysis
The molecule consists of a benzene ring substituted with:

Position 1: Acyl chloride group (

) – Highly reactive electrophile.[1]

Position 3: Methoxy group (

) – Electron-donating.[1]

Position 4: Hydroxyl group (

) – Nucleophilic.[1]

Critical Stability Warning: Because the molecule contains both a nucleophile (
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) and an electrophile (

), it is prone to intermolecular esterification (self-polymerization) if left in concentrated solution
or solid state for extended periods.[1]

Part 2: Synthesis and Reaction Logic
To analyze vanilloyl chloride, one must often generate it in situ.[1] The standard synthesis

utilizes Vanillic Acid and Thionyl Chloride (

).[1]

Reaction Mechanism
[1]

Experimental Control Points:

Anhydrous Conditions: Moisture competes with

, reverting the product to Vanillic Acid.[1]

Gas Evolution: The release of

and

drives the equilibrium forward.[1]

Protection Strategy: In high-purity applications, the 4-OH group is often protected (e.g.,

Acetyl Vanilloyl Chloride) to prevent the self-polymerization described above.[1]

Part 3: Analytical Methodologies (Derivatization
Protocols)
Direct analysis of Vanilloyl Chloride by Reverse-Phase HPLC is impossible because the

aqueous mobile phase will instantly hydrolyze the sample back to Vanillic Acid.[1] Similarly,

direct GC analysis can lead to thermal degradation.[1]

The Solution: A self-validating derivatization protocol using Methanolysis.[1]

Protocol A: Methyl Ester Derivatization for GC-MS
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This protocol converts the unstable acid chloride into stable Methyl Vanillate, which can be

quantitatively analyzed.[1]

Reagents:

Sample: Crude Vanilloyl Chloride reaction mixture.

Quenching Agent: Anhydrous Methanol (excess).[1]

Base: Pyridine or Triethylamine (to scavenge HCl).[1]

Step-by-Step Methodology:

Sampling: Under nitrogen flow, withdraw

of the Vanilloyl Chloride reaction mixture.

Quenching: Immediately inject into a vial containing

anhydrous Methanol and

Pyridine.

Chemistry:

.[1]

Incubation: Vortex for 30 seconds. Allow to stand for 5 minutes at room temperature.

Analysis: Inject

into GC-MS.

Interpretation:

Target Peak: Methyl Vanillate (MW 182.17 g/mol ).[1]

Impurity Peak: Vanillic Acid (MW 168.15 g/mol ) – Indicates moisture contamination or

incomplete conversion before quenching.[1]
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Calculation: The molar amount of Methyl Vanillate detected equals the molar amount of

Vanilloyl Chloride originally present.[1]

Protocol B: HRMS Direct Infusion (Non-Aqueous)
For exact mass confirmation without derivatization, use Atmospheric Pressure Chemical

Ionization (APCI) in a completely non-protic solvent (e.g., dry Dichloromethane).[1]

Target Ion:

or similar adducts depending on the ionization source, but often the hydrolyzed

ion of vanillic acid is observed due to trace moisture in the MS source.[1]

Recommendation: Rely on Protocol A for quantitation and Protocol B only for qualitative

confirmation of the carbon skeleton.

Part 4: Visualization of Reaction Pathways
The following diagram illustrates the synthesis, the risk of polymerization, and the analytical

derivatization pathway.
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Figure 1: Reaction workflow showing the synthesis of Vanilloyl Chloride, its instability pathways

(polymerization/hydrolysis), and the stabilization via methanolysis for analytical verification.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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